Cas no 365542-86-5 (methyl 2-[(E)-2-(5-chloro-2-thienyl)vinyl]-6-methoxy-benzoate)

• Product Name: methyl 2-[(E)-2-(5-chloro-2-thienyl)vinyl]-6-methoxy-benzoate
• CAS No: 365542-86-5
• MF: C₁₅H₁₃ClO₃S
• MW: 308.779922246933
• MDL: MFCD12546826
• CID: 1475048
• PubChem ID: 46735433
• Update Time: 2025-06-11

methyl 2-[(E)-2-(5-chloro-2-thienyl)vinyl]-6-methoxy-benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(E)-2-(5-chloro-2-thienyl)vinyl]-6-methoxy-benzoate
• Benzoic a<wbr>
• Methyl 2-[(E)-2-(5-chloro-2-thienyl)vinyl]-6-methoxybenzoate
• LogP
• 2-[2-(5-CHLORO-THIOPHEN-2-YL)-VINYL]-6-METHOXY-BENZOIC ACID METHYL ESTER
• MFCD12546826
• Methyl (E)-2-(2-(5-chlorothiophen-2-yl)vinyl)-6-methoxybenzoate
• Methyl 2-[(1E)-2-(5-chloro-2-thienyl)ethenyl]-6-methoxybenzoate
• 365542-86-5
• AKOS025213576
• DTXSID201174020
• methyl 2-[(E)-2-(5-chlorothiophen-2-yl)ethenyl]-6-methoxybenzoate

• MDL： MFCD12546826
• Inchi： 1S/C15H13ClO3S/c1-18-12-5-3-4-10(14(12)15(17)19-2)6-7-11-8-9-13(16)20-11/h3-9H,1-2H3/b7-6+
• InChI Key： JSUHMXZNGNTSTN-VOTSOKGWSA-N
• SMILES： ClC1=CC=C(/C=C/C2C=CC=C(C=2C(=O)OC)OC)S1

Computed Properties

• Exact Mass: 308.02749
• Monoisotopic Mass: 308.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8A^2
• XLogP3: 4.7

Experimental Properties

• Density: 1.309
• Boiling Point: 447.925°C at 760 mmHg
• Flash Point: 224.697°C
• Refractive Index: 1.643
• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on methyl 2-[(E)-2-(5-chloro-2-thienyl)vinyl]-6-methoxy-benzoate

Introduction to Methyl 2-[(E)-2-(5-chloro-2-thienyl)vinyl]-6-methoxy-benzoate (CAS No. 365542-86-5)

Methyl 2-[(E)-2-(5-chloro-2-thienyl)vinyl]-6-methoxy-benzoate, a compound with the CAS number 365542-86-5, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, featuring a complex aromatic structure, has been studied for its potential applications in drug development and as a key intermediate in synthetic organic chemistry.

The molecular formula of this compound can be represented as C₁₇H₁₃ClO₃, highlighting its composition of carbon, hydrogen, chlorine, and oxygen atoms. The presence of a vinyl group and a methoxy group on the benzene ring, along with a thiophene moiety, contributes to its unique chemical properties and reactivity. These structural features make it a valuable candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can interact with biological targets in unique ways. Methyl 2-[(E)-2-(5-chloro-2-thienyl)vinyl]-6-methoxy-benzoate has been investigated for its potential to serve as a scaffold for the design of new therapeutic agents. Its aromatic system and functional groups provide multiple sites for chemical modification, allowing researchers to tailor its properties for specific biological activities.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The benzene ring and the thiophene group are both well-documented pharmacophores that have shown promise in various therapeutic contexts. For instance, benzene derivatives are widely used in pharmaceuticals due to their ability to interact with enzymes and receptors. Similarly, thiophene-based compounds have been explored for their antimicrobial and anti-inflammatory properties.

Recent studies have begun to uncover the potential of Methyl 2-[(E)-2-(5-chloro-2-thienyl)vinyl]-6-methoxy-benzoate in modulating biological pathways. Researchers have hypothesized that its unique structure could enable it to inhibit or activate specific enzymes or receptors involved in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. Preliminary computational studies have suggested that this compound may exhibit inhibitory activity against certain kinases, which are critical targets in cancer therapy.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key steps include the formation of the vinyl group through an E-selective aldol reaction, followed by esterification to introduce the methoxy-benzoate moiety. The presence of the chloro-substituted thiophene adds an additional layer of complexity to the synthesis, necessitating precise control over reaction conditions.

In terms of applications, Methyl 2-[(E)-2-(5-chloro-2-thienyl)vinyl]-6-methoxy-benzoate has shown promise as a building block for more complex molecules. Its ability to undergo further functionalization makes it a versatile intermediate in synthetic chemistry. Researchers have explored its use in constructing heterocyclic compounds, which are known for their diverse biological activities.

The pharmacological profile of this compound is still under investigation, but initial studies suggest that it may possess desirable properties such as good solubility and bioavailability. These characteristics are crucial for any potential drug candidate, as they determine how effectively the compound can be absorbed and utilized by the body.

Future research directions include exploring the compound's interactions with various biological targets using both experimental and computational methods. High-throughput screening techniques could be employed to identify specific enzymes or receptors that are modulated by this molecule. Additionally, structural modifications could be made to enhance its potency and selectivity.

The role of computational chemistry in understanding the behavior of Methyl 2-[(E)-2-(5-chloro-2-thienyl)vinyl]-6-methoxy-benzoate cannot be overstated. Molecular modeling techniques can provide insights into how this compound interacts with biological targets at the atomic level. These insights can guide the design of more effective derivatives and help predict their pharmacological effects.

In conclusion, Methyl 2-[(E)-2-(5-chloro-2-thienyl)vinyl]-6-methoxy-benzoate (CAS No. 365542-86-5) is a promising compound with significant potential in pharmaceutical research. Its complex structure and functional groups make it an attractive candidate for further exploration as a scaffold for new drug development. As research continues to uncover its properties and applications, this molecule is likely to play an important role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies.